Cas no 872993-87-8 (N-{2-6-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide)

• Product Name: N-{2-6-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide
• CAS No: 872993-87-8
• MF: C₂₂H₁₉FN₆O₂S
• MW: 450.488665819168
• CID: 5509107
• Update Time: 2025-06-30

N-{2-6-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• N-{2-6-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide

• Inchi： 1S/C22H19FN6O2S/c23-16-6-8-17(9-7-16)25-20(30)14-32-21-11-10-18-26-27-19(29(18)28-21)12-13-24-22(31)15-4-2-1-3-5-15/h1-11H,12-14H2,(H,24,31)(H,25,30)
• InChI Key： AYBOFZCDGXRPFM-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(=NN=1)C=CC(SCC(NC1=CC=C(F)C=C1)=O)=N2)(=O)C1=CC=CC=C1

Additional information on N-{2-6-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide

Comprehensive Analysis of N-{2-6-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide (CAS No. 872993-87-8)

In the rapidly evolving field of medicinal chemistry, N-{2-6-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide (CAS No. 872993-87-8) has emerged as a compound of significant interest. This molecule, characterized by its unique triazolopyridazine core and benzamide moiety, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which combines a fluorophenyl group with a sulfanyl linkage, offering a versatile scaffold for further modifications.

The compound's CAS No. 872993-87-8 is frequently searched in scientific databases, reflecting its growing relevance in pharmaceutical research. Recent trends indicate a surge in queries related to "triazolopyridazine derivatives" and "benzamide-based therapeutics," highlighting the broader interest in this chemical class. With the rise of AI-driven drug design and computational chemistry, N-{2-6-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide is often discussed in the context of targeted therapy and small molecule inhibitors. Its potential to interact with specific biological targets makes it a candidate for addressing unmet medical needs.

From a synthetic perspective, the incorporation of a 4-fluorophenyl group enhances the compound's metabolic stability, a critical factor in druglikeness optimization. The sulfanyl bridge further contributes to its binding affinity, as evidenced by recent molecular docking studies. These features align with the current focus on fragment-based drug discovery, where researchers aim to build potent inhibitors from smaller, well-characterized fragments. The compound's triazolopyridazine scaffold is also notable for its role in modulating enzyme activity, a topic frequently explored in cancer research and neurodegenerative disease studies.

In addition to its pharmacological potential, N-{2-6-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide has garnered attention for its structure-activity relationship (SAR) insights. Scientists are investigating how subtle changes to its carbamoylmethyl or benzamide components affect biological activity. This aligns with the broader industry shift toward rational drug design, where understanding SAR is paramount. The compound's CAS No. 872993-87-8 is often cited in patents and publications, underscoring its commercial and academic value.

As the demand for precision medicine grows, compounds like N-{2-6-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}benzamide are poised to play a pivotal role. Its multifaceted chemistry addresses key challenges in bioavailability and selectivity, two areas of intense focus in modern therapeutics. With ongoing advancements in high-throughput screening and cheminformatics, this compound represents a promising avenue for future drug development efforts.